Cas no 8003-59-6 (Acid Red 9)

• Product Name: Acid Red 9
• CAS No: 8003-59-6
• MF: C₂₀H₁₃N₂NaO₄S
• MW: 400.382994413376
• MDL: MFCD00151319
• CID: 86158
• PubChem ID: 87575742
• Update Time: 2025-04-18

Acid Red 9 Chemical and Physical Properties

Names and Identifiers

• SILK SCARLET
• ACID RED 9
• C.I.15635
• 6-((2-Hydroxy-1-naphthalenyl)azo)-1-naphthalenesulfonic acid monosodium salt, mixt. with 7-((2-hydroxy-1-naphthalenyl)azo)-1-naphthalenesulfonic acid monosodium salt
• AKOS015902405
• Acid Red 9 ,
• D92233
• AKOS025310840
• sodium (E)-6-((2-hydroxynaphthalen-1-yl)diazenyl)naphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 6-((2-hydroxy-1-naphthalenyl)azo)-, monosodium salt, mixt. with 7-((2-hydroxy-1-naphthalenyl)azo)-1-naphthalenesulfonic acid monosodium salt
• sodium;6-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate
• 8003-59-6
• SODIUM 6-{2-[(1Z)-2-OXONAPHTHALEN-1-YLIDENE]HYDRAZIN-1-YL}NAPHTHALENE-1-SULFONATE
• DTXSID201053769
• Acid Red 9

• MDL： MFCD00151319
• Inchi： 1S/C20H14N2O4S.Na/c23-18-11-8-13-4-1-2-6-17(13)20(18)22-21-15-9-10-16-14(12-15)5-3-7-19(16)27(24,25)26;/h1-12,23H,(H,24,25,26);/q;+1/p-1/b22-21+;
• InChI Key： GETWKXDZCSCODM-QUABFQRHSA-M
• SMILES： S(C1C=CC=C2C=C(C=CC2=1)/N=N/C1=C(C=CC2C=CC=CC=21)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 400.04900
• Monoisotopic Mass: 400.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 746
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: Not determined
• PSA: 110.53000
• LogP: 6.09890
• Color index: 15635

Acid Red 9 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates